Cas no 1105194-97-5 (N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine)

• Product Name: N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine
• CAS No: 1105194-97-5
• MF: C₁₂H₁₇N₃S
• MW: 235.348480939865
• MDL: MFCD11986976
• CID: 4560672
• PubChem ID: 33679947
• Update Time: 2025-06-09

N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-N'-(6-methyl-1,3-benzothiazol-2-yl)ethane-1,2-diamine
• N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine

• MDL： MFCD11986976
• Inchi： 1S/C12H17N3S/c1-9-4-5-10-11(8-9)16-12(14-10)13-6-7-15(2)3/h4-5,8H,6-7H2,1-3H3,(H,13,14)
• InChI Key： NAUHKFSOYMOUOS-UHFFFAOYSA-N
• SMILES： C(N(C)C)CNC1=NC2=CC=C(C)C=C2S1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 347.9±44.0 °C at 760 mmHg
• Flash Point: 164.2±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine

Comprehensive Overview of N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine (CAS No. 1105194-97-5)

The compound N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine (CAS No. 1105194-97-5) is a structurally unique benzothiazole derivative that has garnered significant attention in pharmaceutical and biochemical research. With its dimethylaminoethyl and methylbenzothiazole moieties, this molecule exhibits potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme modulation. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its pharmacological properties.

In recent years, the scientific community has shown growing interest in small-molecule modulators like N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine due to their potential in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's heterocyclic framework aligns with trends in fragment-based drug design (FBDD), a hot topic in precision medicine. Its CAS No. 1105194-97-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening (HTS) campaigns.

From a synthetic chemistry perspective, the benzothiazole core of this compound offers versatility for structure-activity optimization. The 6-methyl substitution and dimethylaminoethyl side chain are critical for its bioavailability and blood-brain barrier (BBB) penetration, key factors in CNS-targeted therapies. Computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) models, have been employed to predict its interactions with biological targets such as G-protein-coupled receptors (GPCRs).

The compound's physicochemical properties—such as its logP and polar surface area (PSA)—make it a candidate for lead compound development. Its amine functionality allows for salt formation, enhancing solubility in aqueous formulations. These characteristics are pivotal for researchers investigating drug delivery systems, a trending topic in nanomedicine and targeted therapy.

In the context of green chemistry, synthetic routes for N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine are being optimized to reduce environmental impact. Recent publications highlight catalytic methods and solvent-free reactions, aligning with the global push for sustainable pharmaceutical manufacturing. This focus resonates with search trends around eco-friendly synthesis and green solvents.

Analytical techniques like HPLC, LC-MS, and NMR spectroscopy are essential for characterizing CAS No. 1105194-97-5. Purity and stability studies are critical, especially given the compound's potential in preclinical research. The rise of artificial intelligence in cheminformatics has further accelerated its study, with platforms like AlphaFold and DeepChem aiding in virtual screening.

As the demand for novel therapeutic agents grows, N-[2-(dimethylamino)ethyl]-6-methyl-1,3-benzothiazol-2-amine remains a compound of interest. Its multifunctional scaffold offers opportunities for patentable derivatives, a key area in intellectual property (IP) discussions. Future research may explore its polypharmacology or combination therapies, addressing complex diseases like cancer and autoimmune disorders.